Cas no 1006450-90-3 ((2-Methoxy-phenyl)-(2-methyl-2H-pyrazol-3-ylmethyl)-amine)

• Product Name: (2-Methoxy-phenyl)-(2-methyl-2H-pyrazol-3-ylmethyl)-amine
• CAS No: 1006450-90-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 3058449
• PubChem ID: 19619234
• Update Time: 2025-04-21

(2-Methoxy-phenyl)-(2-methyl-2H-pyrazol-3-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-phenyl)-(2-methyl-2H-pyrazol-3-ylmethyl)-amine
• STK349412
• 1006450-90-3
• AKOS000307044
• (2-methoxyphenyl)[(1-methylpyrazol-5-yl)methyl]amine
• CS-0335750
• 2-Methoxy-N-((1-methyl-1H-pyrazol-5-yl)methyl)aniline
• 2-methoxy-N-[(2-methylpyrazol-3-yl)methyl]aniline
• N-(2-METHOXYPHENYL)-N-[(1-METHYL-1H-PYRAZOL-5-YL)METHYL]AMINE
• 2-methoxy-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline

• MDL： MFCD04968525
• Inchi： 1S/C12H15N3O/c1-15-10(7-8-14-15)9-13-11-5-3-4-6-12(11)16-2/h3-8,13H,9H2,1-2H3
• InChI Key： HUWQRDBLUCQZOM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NCC1=CC=NN1C

Computed Properties

• Exact Mass: 217.121512110Da
• Monoisotopic Mass: 217.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.1Ų

(2-Methoxy-phenyl)-(2-methyl-2H-pyrazol-3-ylmethyl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)